Zinc(ii)-mediated diastereoselective Passerini reactions of biocatalytically desymmetrised renewable inputs†
Organic Chemistry Frontiers Pub Date: 2019-12-17 DOI: 10.1039/C9QO00773C
Abstract
2,5-Bis(hydroxymethyl)tetrahydrofuran, a renewable building block, has been efficiently desymmetrised to give either enantiomers of the corresponding monobutyrate in high ee exploiting a biocatalytic methodology. The aldehydes derived from these monoesters have been subjected to a series of diastereoselective Passerini reactions. Careful optimization of reaction conditions has allowed for the increase of the dr from 1.5 : 1 to 9 : 1. The best results were obtained with zinc(II)-mediated reactions. In particular, a new modification of Passerini reaction that employs zinc dicarboxylates has been introduced.
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Journal Name：Organic Chemistry Frontiers
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CAS no.: 89640-58-4
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